Cas no 1955523-26-8 (1-(5-chloropyrazin-2-yl)methanamine dihydrochloride)

• Product Name: 1-(5-chloropyrazin-2-yl)methanamine dihydrochloride
• CAS No: 1955523-26-8
• MF: C₅H₈Cl₃N₃
• MW: 216.496117591858
• CID: 4823497
• Update Time: 2026-02-27

1-(5-chloropyrazin-2-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Chloropyrazin-2-yl)methanamine dihydrochloride
• 1-(5-chloropyrazin-2-yl)methanamine dihydrochloride

• Inchi： 1S/C5H6ClN3.2ClH/c6-5-3-8-4(1-7)2-9-5;;/h2-3H,1,7H2;2*1H
• InChI Key： OHCNECCHHJXXMP-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)CN.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 88.3
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(5-chloropyrazin-2-yl)methanamine dihydrochloride

Recent Advances in the Study of 1-(5-chloropyrazin-2-yl)methanamine Dihydrochloride (CAS: 1955523-26-8)

1-(5-chloropyrazin-2-yl)methanamine dihydrochloride (CAS: 1955523-26-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research briefing aims to summarize the latest findings regarding its synthesis, biological activity, and potential applications in drug discovery.

The compound has garnered attention due to its unique structural features, which include a chloropyrazine core and a dihydrochloride salt form. These characteristics make it a versatile building block for the synthesis of more complex molecules. Recent publications have explored its role in the development of kinase inhibitors, antimicrobial agents, and other targeted therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative disorders.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of 1-(5-chloropyrazin-2-yl)methanamine dihydrochloride. A team of researchers from the University of Cambridge reported a novel, scalable synthetic route that reduces the use of hazardous reagents and improves overall efficiency. Their method, which involves a one-pot reaction followed by dihydrochloride salt formation, achieved a yield of over 85% and a purity of >98%, as confirmed by HPLC and NMR analyses.

Biological evaluations of this compound have also revealed intriguing insights. In vitro studies have shown that it exhibits moderate activity against certain bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). Additionally, its potential as a modulator of central nervous system (CNS) targets has been investigated, with preliminary data suggesting affinity for serotonin receptors. These findings open new avenues for its application in neuropharmacology.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its pharmacokinetic properties require further investigation. Recent pharmacokinetic studies in rodent models indicated rapid clearance, necessitating the development of prodrug formulations or structural modifications to enhance bioavailability. Researchers at Pfizer have proposed a series of derivatives with improved metabolic stability, which are currently under preclinical evaluation.

In conclusion, 1-(5-chloropyrazin-2-yl)methanamine dihydrochloride (CAS: 1955523-26-8) represents a valuable scaffold in medicinal chemistry. Its diverse applications, from kinase inhibitors to antimicrobial agents, underscore its importance in drug discovery. Future research should focus on addressing its pharmacokinetic limitations and exploring its full therapeutic potential. The compound's versatility and the recent methodological advancements in its synthesis position it as a key player in the next generation of pharmaceutical innovations.